Cas no 1488521-40-9 (2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde
• CAS No: 1488521-40-9
• MF: C₈H₇N₃OS
• MW: 193.225679636002
• CID: 4602065
• Update Time: 2025-05-26

2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde

• Inchi： 1S/C8H7N3OS/c1-11-3-2-7(10-11)8-9-6(4-12)5-13-8/h2-5H,1H3
• InChI Key： QTQRDJYGTUFMMD-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1C1C=CN(C)N=1

Additional information on 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde

Recent Advances in the Study of 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde (CAS: 1488521-40-9)

The compound 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde (CAS: 1488521-40-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic aldehyde, featuring a pyrazole-thiazole scaffold, has been identified as a promising building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde as a precursor for the synthesis of selective JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders, with IC50 values in the nanomolar range. The researchers employed a combination of molecular docking and structure-activity relationship (SAR) analysis to optimize the lead compounds, resulting in improved selectivity and pharmacokinetic properties.

Another notable application of this compound was reported in a 2022 article in Bioorganic & Medicinal Chemistry Letters, where it was utilized as a key intermediate in the synthesis of novel antimicrobial agents. The study focused on modifying the thiazole ring to enhance binding affinity to bacterial efflux pumps, thereby overcoming antibiotic resistance. The resulting derivatives showed broad-spectrum activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to mammalian cells.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde. A 2023 paper in Organic Process Research & Development described a scalable, one-pot synthesis route that significantly improved yield and reduced production costs. This development is particularly relevant for industrial-scale applications, as it addresses previous challenges associated with the compound's synthesis, such as low yields and purification difficulties.

In addition to its pharmacological applications, 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde has been investigated for its potential in chemical biology tools. A 2023 study in ACS Chemical Biology demonstrated its utility as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe's unique photophysical properties, attributed to the thiazole-pyrazole core, enabled real-time monitoring of ROS levels with high sensitivity and specificity.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further optimization and preclinical studies. However, the compound's structural versatility and demonstrated bioactivity make it a valuable scaffold for future drug discovery efforts.

In conclusion, recent research on 2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde (CAS: 1488521-40-9) underscores its potential as a multifunctional building block in medicinal chemistry. Its applications span kinase inhibition, antimicrobial therapy, and chemical biology tools, highlighting its broad utility. Continued exploration of this compound and its derivatives is expected to yield further breakthroughs in the treatment of various diseases.